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Compound of Interest

Compound Name: 4-Nitro-1-naphthylamine

Cat. No.: B040213 Get Quote

This guide provides a comprehensive overview of the physical properties and the experimental

determination of the melting point for 4-Nitro-1-naphthylamine, targeted at researchers,

scientists, and professionals in drug development.

Introduction to Melting Point Determination
The melting point of a compound is a critical physical property that provides valuable

information for identification and purity assessment. It is the temperature at which a substance

transitions from a solid to a liquid state.[1] For a pure crystalline solid, the melting point is

typically a sharp, well-defined temperature range of 0.5-1.0°C. The presence of impurities

generally leads to a depression and broadening of the melting point range. Therefore, accurate

determination of the melting point is a fundamental technique in a laboratory setting for

characterizing solid organic compounds.[2]

Physicochemical Properties of 4-Nitro-1-
naphthylamine
4-Nitro-1-naphthylamine is an organic compound with the chemical formula C₁₀H₈N₂O₂.[3][4]

[5] It typically appears as a light yellow to brown powder or crystal.[4] A summary of its key

physical properties is presented in the table below.
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Property Value Source

Melting Point 190-193 °C

Molecular Formula C₁₀H₈N₂O₂ [3][4][5]

Molecular Weight 188.18 g/mol [3][5]

Appearance
Light yellow to Brown powder

to crystal
[4]

CAS Number 776-34-1 [4][5]

Experimental Protocol for Melting Point
Determination
The most common method for determining the melting point of a solid organic compound is the

capillary method, which can be performed using a melting point apparatus or a Thiele tube.[1]

Objective: To accurately determine the melting point range of a solid sample of 4-Nitro-1-
naphthylamine.

Materials:

4-Nitro-1-naphthylamine sample (powdered)

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Capillary tubes (sealed at one end)[6]

Thermometer

Spatula

Porous plate or watch glass[6]

Procedure:

Sample Preparation:
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Ensure the 4-Nitro-1-naphthylamine sample is completely dry and finely powdered.[1]

Place a small amount of the powdered sample onto a porous plate or watch glass.[6]

Load the sample into a capillary tube by pressing the open end of the tube into the

powder.[2][7] The sample should be packed to a height of 2-3 mm.[7]

To pack the sample at the bottom of the tube, gently tap the sealed end of the capillary

tube on a hard surface or drop it through a long hollow tube.[2][7]

Apparatus Setup (Using a Melting Point Apparatus):

Insert the capillary tube containing the sample into the designated slot in the melting point

apparatus.[1][2]

Ensure the thermometer is correctly placed in its well.

Melting Point Measurement:

Rapid Heating (Approximate Determination): If the approximate melting point is unknown,

heat the sample rapidly to get a rough estimate.[7] Allow the apparatus to cool before

performing a more precise measurement.

Slow Heating (Accurate Determination): Heat the sample at a medium rate until the

temperature is about 15-20°C below the expected melting point.[7]

Decrease the heating rate to approximately 1-2°C per minute as the melting point is

approached.[2] This slow heating ensures thermal equilibrium between the sample, the

heating block, and the thermometer.[7]

Record the Melting Point Range:

Record the temperature at which the first droplet of liquid is observed. This is the

beginning of the melting range.[7] The solid may appear to glisten or shrink just before

melting begins.[7]

Continue heating slowly and record the temperature at which the entire sample has

completely melted into a transparent liquid. This is the end of the melting range.[7]
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Post-Measurement:

Turn off the heating apparatus and allow it to cool.

Dispose of the used capillary tube in the appropriate glass waste container.

Repeat the determination at least twice with fresh samples to ensure consistency and

accuracy.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the melting point

of 4-Nitro-1-naphthylamine.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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